Coco diethanolamide

• CAS: 61791-31-9
• Molecular Formula: C13H13Cl8NO4
• Molecular Weight: 530.9 g/mol
• InChI: InChI=1S/C8H6Cl2O3.C3Cl6O.C2H7N/c9-5-1-2-7(6(10)3-5)13-4-8(11)12;4-2(5,6)1(10)3(7,8)9;1-3-2/h1-3H,4H2,(H,11,12);;3H,1-2H3
• InChIKey: VSIOJDPUQMSMND-UHFFFAOYSA-N

Coco Diethanolamide (CAS 61791-31-9): Procurement-Ready Evidence Guide for Surfactant Selection

Coco diethanolamide (cocamide DEA, CDEA) is a coconut oil-derived nonionic alkanolamide surfactant widely used as a foam booster, viscosity builder, and emulsifier in personal care, household, and industrial cleaning formulations [1]. Its amphiphilic structure, containing two hydroxyethyl groups, enables efficient micelle formation and interaction with anionic surfactants, making it a benchmark ingredient in surfactant systems.

Nonionic alkanolamide surfactant for foam boosting and viscosity building

Liquid physical form supports cold-process and ambient-temperature formulation

Compatible with anionic surfactant systems for emulsion and cleansing products

• [1] PubChem Compound Summary for CID 14253, Cocamide DEA. National Center for Biotechnology Information. View Source

Why Generic Substitution of Coco Diethanolamide Fails: Quantified Performance Gaps Relative to In-Class Analogs

Despite sharing the 'cocamide' nomenclature, cocamide DEA (CDEA) cannot be directly substituted with cocamide MEA, cocamidopropyl betaine, or other alkanolamides without compromising formulation safety, physical handling, and thickening performance. Quantitative evidence reveals statistically significant differences in skin sensitization rates, cross-reactivity patterns, and processing requirements that preclude one-to-one interchange [1][2]. The following evidence guide documents the measurable differentiation that informs technically sound procurement decisions.

! Physical form mismatch: CMEA is solid flake requiring pre-heating; may increase processing complexity

! Sensitization profile: reported patch test reactivity differs from CAPB and OPD; direct swap may alter sensitization risk

! Cross-reactivity context: low allergic overlap with LDEA and CMEA, but distinct profile limits interchangeability

• [1] Fowler JF Jr, et al. Cutaneous Delayed-Type Hypersensitivity to Surfactants. Dermatitis. 2015;26(6):268-270. PMID: 26551605. View Source
• [2] Scheman A, Te R. Contact Allergy to Cocamide Diethanolamine and Cross-reactions. Dermatitis. 2018;29(3):132-135. PMID: 29659423. View Source

Quantitative Differentiation Evidence for Coco Diethanolamide (CDEA) Against Key Comparators

CDEA Demonstrates 43–65% Lower Allergic Contact Dermatitis Rate Than CAPB and OPD in Large-Scale Patch Testing

In a retrospective study of 10,877 patients patch-tested between 2009 and 2014, CDEA exhibited a positive reaction rate of 0.8%, significantly lower than cocamidopropyl betaine (CAPB, 1.4%), dimethylaminopropylamine (DMAPA, 1.7%), and oleamidopropyl dimethylamine (OPD, 2.3%). CDEA was also the least likely to co-react with another surfactant, indicating lower allergenic overlap [1].

Patch test positivity

Head-to-head

CDEA 0.8%
CAPB 1.4%
OPD 2.3%
43–65% lower reactivity

May support selection for mild formulation contexts

Retrospective, n=10,877; screening series 2009–2014

Evidence Dimension	Allergic contact dermatitis (positive patch test rate)
Target Compound Data	0.8%
Comparator Or Baseline	CAPB: 1.4%, DMAPA: 1.7%, OPD: 2.3%
Quantified Difference	43–65% lower reactivity than CAPB and OPD
Conditions	Retrospective patch test, 10,877 patients, North American Contact Dermatitis Group screening series, 2009–2014

Why This Matters

Lower sensitization potential reduces regulatory and reputational risk in rinse-off and leave-on formulations, directly influencing procurement for mild personal care products.

• [1] Fowler JF Jr, et al. Cutaneous Delayed-Type Hypersensitivity to Surfactants. Dermatitis. 2015;26(6):268-270. PMID: 26551605. View Source

Low Cross-Reactivity Between CDEA and Structurally Related Alkanolamides (LDEA, CMEA) Reduces Allergic Risk Upon Reformulation

In a clinic-based study of 1,128 patients, CDEA patch test positivity was 0.4% (4/1,128). Among the 335 patients simultaneously tested for lauramide DEA (LDEA) and cocamide MEA (CMEA), cross-reactivity with LDEA was 0.6% and with CMEA was 0.3%, suggesting that CDEA allergy is not reliably predictive of reaction to other alkanolamides [1].

Cross-reactivity

Head-to-head

CDEA positivity 0.4%
Cross-reactivity LDEA 0.6%
Cross-reactivity CMEA 0.3%
Rates <1%

Low cross-reactivity suggests distinct sensitization profile, not interchangeable

Single clinic, n=1,128; 2014–2016

Evidence Dimension	Cross-reactivity frequency among alkanolamides
Target Compound Data	CDEA positivity 0.4%; cross-reactivity with LDEA 0.6%, with CMEA 0.3%
Comparator Or Baseline	LDEA cross-reactivity 0.6%; CMEA cross-reactivity 0.3%
Quantified Difference	Cross-reactivity rates < 1%, indicating low allergic overlap
Conditions	Patch test clinic, 1,128 patients, January 2014–January 2016

Why This Matters

Low cross-reactivity enables formulation flexibility in replacing CDEA without elevated allergic risk, but underscores that its safety profile is distinct and not interchangeable with close structural analogs.

• [1] Scheman A, Te R. Contact Allergy to Cocamide Diethanolamine and Cross-reactions. Dermatitis. 2018;29(3):132-135. PMID: 29659423. View Source

Liquid Physical State of CDEA Enables Cold-Process Formulation, Unlike Solid Flake CMEA Requiring Pre-Heating

CDEA is a viscous liquid at 25°C with a typical viscosity of ~995 cP , whereas cocamide MEA (CMEA) is a waxy solid flake that must be melted at 60–75°C before incorporation [1]. This physical difference eliminates the need for heated mixing equipment, reduces batch cycle time, and enables energy-efficient cold-process manufacturing.

Physical form

Method context

Liquid at 25°C
CMEA: solid flake

Supports cold-process manufacturing

Standard ambient conditions

Evidence Dimension	Physical state and processing requirement
Target Compound Data	Liquid at 25°C; viscosity ~995 cP
Comparator Or Baseline	CMEA: waxy solid/flake; melting point 60–75°C
Quantified Difference	N/A (categorical difference)
Conditions	Standard storage and formulation conditions

Why This Matters

Cold-process compatibility reduces capital expenditure for heating equipment, shortens production time, and supports energy-efficient manufacturing, directly impacting total cost of formulation.

• [1] WaterCareChem. What is CMEA? Cocamide MEA Uses, Comparison with CDEA & Buying Guide. 2024. View Source

CDEA Achieves Higher Peak Viscosity in Salt-Responsive Systems Than the Alternative Brosurf DIPA

In side-by-side testing, CDEA and Brosurf DIPA produced similar initial foam heights, but CDEA was able to attain a slightly higher peak viscosity response under salt titration, using 33% more salt to reach the peak [1]. This establishes CDEA as the preferred choice when maximum achievable viscosity is the critical formulation target.

Peak viscosity

Head-to-head

CDEA slightly higher peak
Requires 33% more salt vs Brosurf DIPA

May support maximum viscosity targets in salt-responsive systems

Salt curve protocol; foam test

Evidence Dimension	Peak viscosity response under salt titration
Target Compound Data	Slightly higher peak viscosity; requires 33% more salt
Comparator Or Baseline	Brosurf DIPA (cocamide alternative)
Quantified Difference	CDEA achieves higher peak viscosity; 33% salt difference
Conditions	Standard foam test and salt curve protocol

Why This Matters

For formulations requiring maximum viscosity without polymer additives, CDEA offers a measurable performance advantage over certain direct substitutes, guiding cost-performance optimization.

• [1] FBC Chemical. Finally…a coconut amide without Prop 65 warnings or other baggage. 2013. View Source

Procurement-Optimized Application Scenarios for Coco Diethanolamide

Mild Shampoo and Body Wash Formulations Targeting Sensitive-Skin Markets

CDEA's 0.8% patch test positivity rate (vs. 1.4% for CAPB) makes it the preferred foam booster in 'free-from' and dermatologist-tested product lines where allergen avoidance is paramount [1]. Use at 2–4% active in SLES/CAPB systems to achieve premium viscosity and stable foam while maintaining a superior skin safety profile.

Cold-Process Liquid Laundry and Dishwashing Detergents

CDEA's liquid state at ambient temperature enables direct pump addition in cold-blend manufacturing, eliminating the pre-melt step required for solid flake CMEA [1]. This is particularly advantageous in low-energy production facilities where heating infrastructure is absent or cost-prohibitive.

Maximum Viscosity Industrial and Automotive Cleaners

When formulation goals prioritize peak viscosity over salt efficiency, CDEA's higher ultimate viscosity response under salt titration provides a distinct advantage over alternatives like Brosurf DIPA [1]. This is leveraged in heavy-duty degreasers and car wash soaps where cling and dwell time are critical performance metrics.

R&D Benchmark for Novel Alkanolamide and Nonionic Surfactant Development

CDEA serves as the industry-standard reference for thickening efficiency: advanced analogs such as CMMEA require only 1.0% to match the viscosity achieved by 1.3–1.5% CDEA in SLES-based systems [1]. This well-characterized dose-response curve makes CDEA an indispensable calibration tool in surfactant innovation.

Application

Selection Property

Validation Focus

Mild personal care formulations

Patch test reactivity profile

Sensitization endpoint comparison

Cold-process detergent formulations

Liquid physical form at ambient temperature

Energy-efficient manufacturing compatibility

Maximum viscosity industrial cleaners

Peak viscosity response under salt titration

Viscosity curve endpoint

Surfactant R&D benchmarking

Thickening efficiency reference curve

Dose-response relationship

• [1] Fowler JF Jr, et al. Cutaneous Delayed-Type Hypersensitivity to Surfactants. Dermatitis. 2015;26(6):268-270. PMID: 26551605. View Source
• [2] Scheman A, Te R. Contact Allergy to Cocamide Diethanolamine and Cross-reactions. Dermatitis. 2018;29(3):132-135. PMID: 29659423. View Source
• [3] WaterCareChem. What is CMEA? Cocamide MEA Uses, Comparison with CDEA & Buying Guide. 2024. View Source
• [4] FBC Chemical. Finally…a coconut amide without Prop 65 warnings or other baggage. 2013. View Source